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Compound of Interest

Compound Name: 2-Fluoro-4-iodoaniline

Cat. No.: B146158 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for 2-Fluoro-4-iodoaniline, including detailed operational and

disposal plans.

Chemical Profile and Hazards

2-Fluoro-4-iodoaniline is a solid substance used in various chemical syntheses.[1][2] It is

classified as hazardous, and it's crucial to understand its associated risks.[3] The compound is

harmful if swallowed, in contact with skin, or inhaled.[4] It can cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[3][5]
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

Table 1: GHS Hazard Classification for 2-Fluoro-4-iodoaniline[3][4][5]

Operational Plan: Safe Handling Protocol
A systematic approach is essential to minimize exposure and ensure safety during the handling

of 2-Fluoro-4-iodoaniline.

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood with appropriate exhaust

ventilation where dust can be controlled.[6]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's

eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[3][6]

Skin Protection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b146158?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC311930250&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/F0417
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodoaniline
https://www.benchchem.com/product/b146158?utm_src=pdf-body
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC311930250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC311930250&countryCode=US&language=en
https://sodiumiodide.net/msds/2-Fluoro-4-Iodoaniline%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected before use. Use proper glove removal technique to avoid skin contact.[6][7]

Clothing: Wear a lab coat or impervious clothing to prevent skin exposure.[6]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator. For nuisance exposures,

a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended. For higher-level

protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[6]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust.[6]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.[3]

4. Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][6]

Protect from light.[1]

Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[3]

Emergency Procedures: First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Get medical attention.[3][6]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention.[3][6]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[3][6]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Get medical attention.[3][6]

[7]

Table 2: First Aid Measures for 2-Fluoro-4-iodoaniline Exposure

Disposal Plan
Proper disposal of 2-Fluoro-4-iodoaniline and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Unused Product:

Dispose of the contents and container to an approved waste disposal plant.[3][4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

2. Contaminated Packaging:

Dispose of as unused product.[6][7]
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Empty containers should be taken to an approved waste handling site for recycling or

disposal.

3. Spills:

Use personal protective equipment.[6]

Avoid dust formation.[6]

Sweep up and shovel the material into suitable, closed containers for disposal.[3][6]

Do not let the product enter drains.[6]

Workflow for Safe Handling of 2-Fluoro-4-
iodoaniline
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Safe Handling Workflow for 2-Fluoro-4-iodoaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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